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Compound of Interest

Compound Name: JNJ-61432059

Cat. No.: B608239 Get Quote

Disclaimer: This document provides general guidance on the proper disposal of the research

compound JNJ-61432059. Specific disposal procedures are dictated by the Safety Data Sheet

(SDS) provided by the manufacturer and local, state, and federal regulations. Researchers,

scientists, and drug development professionals must consult the official SDS and their

institution's Environmental Health and Safety (EHS) department for definitive disposal

protocols.

JNJ-61432059 is an orally active and selective negative modulator of the AMPA receptor

associated with transmembrane AMPAR regulatory protein (TARP) γ-8.[1][2][3][4] As with any

research chemical, proper handling and disposal are paramount to ensure laboratory safety

and environmental protection. While a specific, publicly available Safety Data Sheet (SDS)

detailing the disposal of JNJ-61432059 could not be located, the following procedures outline

the standard best practices for the disposal of similar research-grade chemical compounds.

General Disposal Principles for Research Chemicals
The disposal of laboratory chemicals involves a systematic approach to categorize, handle,

and dispose of waste in a manner that minimizes risk. The following table summarizes the key

steps and considerations:
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Step Action Key Considerations

1. Consultation

Review the Safety Data Sheet

(SDS) and consult with your

institution's EHS department.

The SDS contains specific

information on hazards,

handling, and disposal. EHS

can provide institution-specific

protocols and guidance.

2. Waste Identification

Characterize the waste. Is it a

pure compound, a solution, or

contaminated material?

Proper identification is crucial

for segregation and disposal.

Note all components of a

mixture.

3. Segregation

Segregate chemical waste

based on compatibility and

hazard class.

Avoid mixing incompatible

chemicals to prevent

dangerous reactions. Follow

established waste stream

protocols (e.g., halogenated

solvents, non-halogenated

solvents, solid waste).

4. Containerization
Use appropriate, clearly

labeled waste containers.

Containers should be

chemically resistant, in good

condition, and have a secure

lid. Labels must clearly indicate

the contents and associated

hazards.

5. Storage
Store waste containers in a

designated, safe location.

The storage area should be

secure, well-ventilated, and

have secondary containment

to prevent spills.

6. Disposal

Arrange for pickup and

disposal by a licensed

hazardous waste contractor.

Never dispose of chemical

waste down the drain or in

regular trash unless explicitly

permitted by the SDS and

EHS.
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Experimental Protocols: Waste Neutralization
For some chemical waste, neutralization may be a permissible step before disposal. However,

this should only be performed if explicitly stated in the SDS and approved by your institution's

EHS. A general workflow for considering neutralization is provided below.
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Waste Neutralization Decision Workflow

Identify Chemical Waste

Consult Safety Data Sheet (SDS) for Neutralization Procedures

Consult Institutional EHS for Approval

Is Neutralization Permitted?

Perform Neutralization Following Approved Protocol

Yes

Dispose of as Hazardous Waste

No

Waste Ready for Final Disposal
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Chemical Disposal Hierarchy

Safety Data Sheet (SDS)

Institutional EHS Policy

Specific Disposal Protocol

Local & State Regulations

Federal (EPA/RCRA) Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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